Cas no 1907511-60-7 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide
• CAS No: 1907511-60-7
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 5892664
• PubChem ID: 112530601
• Update Time: 2025-10-31

2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide
• 1907511-60-7
• EN300-1113727

• Inchi： 1S/C6H11N5O/c1-10(2)6(12)4-11-8-3-5(7)9-11/h3H,4H2,1-2H3,(H2,7,9)
• InChI Key： GFDFWOARHKCRCZ-UHFFFAOYSA-N
• SMILES： O=C(CN1N=CC(N)=N1)N(C)C

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide

2-(4-Amino-2H-1,2,3-Triazol-2-Yl)-N,N-Dimethylacetamide: A Comprehensive Overview

The compound with CAS No. 1907511-60-7, known as 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with an acetamide group, making it a valuable substrate for various chemical transformations and applications.

2-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide is synthesized through a series of carefully designed reactions that exploit the reactivity of the triazole moiety. The triazole ring, a five-membered heterocycle containing two nitrogen atoms, is renowned for its stability and ability to participate in hydrogen bonding. This property makes it an ideal component for constructing molecules with tailored physical and chemical properties. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as high-performance polymers and bioactive agents.

The synthesis of CAS No. 1907511-60-7 involves a multi-step process that begins with the preparation of the triazole precursor. This precursor undergoes a series of functional group transformations to introduce the acetamide group. The final product is obtained through a selective acylation reaction that ensures the integrity of the triazole ring while incorporating the dimethylacetamide moiety. This synthesis pathway has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

One of the most fascinating aspects of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide is its ability to act as a platform for further chemical modifications. The presence of both amino and acetamide groups provides multiple sites for functionalization, enabling the creation of derivatives with diverse properties. For instance, researchers have explored the use of this compound as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1907511-60-7. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and identify key interaction sites that govern its reactivity. These findings have paved the way for rational design strategies aimed at enhancing its performance in specific applications.

In terms of applications, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylacetamide has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for drug discovery due to its ability to modulate biological targets through hydrogen bonding interactions. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The versatility of CAS No. 1907511-60-7 extends to its role in catalysis. Researchers have demonstrated that this compound can act as an efficient ligand in transition-metal-catalyzed reactions, facilitating selective transformations under mild conditions. This property opens up new possibilities for green chemistry and sustainable synthesis routes.

In conclusion, 2-(4-amino-2H-1,2,3-triazol-2-yli)-N,N-dimethylacetamide (CAS No. 1907511-60-) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and materials science.